Cas no 46719-29-3 (1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-)

1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]- structure

46719-29-3 structure

Product Name:1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-

CAS No:46719-29-3

MF:C₁₂H₁₉NO₃

MW:225.284163713455

CID:330895

PubChem ID:5403

Update Time:2025-04-19

1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-
- Benzyl alcohol, alpha-((t-butylamino)methyl)-3,5-dihydroxy-
- Terbutaline,(+/-)
- Benzyl alcohol, .alpha.-((t-butylamino)methyl)-3,5-dihydroxy-
- KBioGR_001539
- UNII-N8ONU3L3PG
- NS00001890
- SR-01000000174
- Terbutalinum
- BAMBUTEROL HYDROCHLORIDE IMPURITY A [EPIMPURITY]
- Asthmasian (TN)
- TERBUTALINE [MI]
- Bricyn
- EINECS 245-385-8
- NCGC00016010-06
- Bricanyl
- 1,3-Benzenediol, 5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-
- R03AC03
- CHEMBL1760
- PDSP1_000158
- BRD-A50157456-065-02-4
- CHEBI:9449
- DivK1c_000078
- terbutaline
- 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol, 5
- TERBUTALINE [VANDF]
- NCGC00016010-03
- TERBUTALINE HEMISULFATE
- SR-01000000174-2
- N8ONU3L3PG
- Brethaire
- Asthmasian
- Terbutalinum [INN-Latin]
- Prestwick0_000391
- Spectrum2_001327
- A816514
- Spectrum_001030
- KBio2_006646
- C07129
- Q424340
- Spectrum4_000870
- AB00053548
- Lopac0_001126
- DTXSID7021310
- SPBio_001453
- Prestwick1_000391
- Terbutalino [INN-Spanish]
- (+-)-Terbutaline
- BDBM25770
- BSPBio_002066
- AKOS015889885
- GTPL560
- Terbutalina
- 5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-1,3-benzenediol
- TERBUTALINE [WHO-DD]
- BSPBio_000601
- KBio1_000078
- FT-0674864
- DTXCID001310
- AB00053548_15
- Oprea1_823972
- Terbutalin
- 1-(3',5'-dihydroxyphenyl)-2-(t-butylamino)-ethanol
- R03CC03
- 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol
- Spectrum3_000593
- Terbutaline [INN:BAN]
- SDCCGSBI-0051094.P005
- KBio2_001510
- KWD-2019
- D08570
- Aerodur; Brican; Bricar
- KBio2_004078
- L000594
- 5-{2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl}benzene-1,3-diol
- SPBio_002522
- TERBUTALINE [INN]
- J-014950
- NINDS_000078
- Prestwick2_000391
- DB00871
- 23031-25-6 (free base)
- BPBio1_000663
- BRN 2370513
- NCGC00016010-16
- CS-0013822
- Brethaire (Salt/Mix)
- CCG-205201
- PDSP2_000157
- Prestwick3_000391
- Bricar
- 5-(2-(tert-Butylamino)-1-hydroxyethyl)benzene-1,3-diol
- Spectrum5_001262
- KBio3_001566
- NCGC00016010-04
- 5-[2-(tert-Butylamino)-1-hydroxyethyl]-1,3-benzenediol #
- KBioSS_001510
- SCHEMBL4391
- 5-[2-(tert-butylamino)-1-oxidanyl-ethyl]benzene-1,3-diol
- Bricanyl (Salt/Mix)
- 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1, 3-diol
- Bricaril
- Terbutalino
- BRD-A50157456-065-12-3
- 46719-29-3
- 5-[(1RS)-2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol
- EN300-151467
- Brethine
- (+-)-5-(2-((1,1-Dimethylethyl)amino)-1-hydroxyethyl)-1,3-benzenediol
- Terbutaline 1000 microg/mL in Acetonitrile
- (RS)-5-(2-(TERT-BUTYLAMINO)-1-HYDROXYETHYL)BENZENE-1,3-DIOL
- 23031-25-6
- Terbutaline sulfate (Salt/Mix)
- 1164563-86-3
- SBI-0051094.P004
- IDI1_000078
- 5-(2-((1,1-DIMETHYLETHYL)AMINO)-1-HYDROXYETHYL)-1,3-BENZENEDIOL
- HY-B0802A
- 1,3-Benzenediol, 5-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-, (+-)-
- Brican
- NCGC00089821-02
- Terbutaline (INN)
- 5-(1-hydroxy-2-tert-butylamino-ethyl)benzene-1,3-diol
- 1,3-Benzenediol, 5-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-
- Terbutalina [DCIT]
- Inchi： 1S/C12H19NO3/c1-12(2,3)13-7-11(16)8-4-9(14)6-10(15)5-8/h4-6,11,13-16H,7H2,1-3H3
- InChI Key： XWTYSIMOBUGWOL-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C=C(C=1)O)O)CNC(C)(C)C

Computed Properties

Exact Mass: 225.136
Monoisotopic Mass: 225.136
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 72.7A^2

Experimental Properties

Density: 1.171
Boiling Point: 419.2°Cat760mmHg
Flash Point: 165.3°C
PSA: 72.72000
LogP: 1.91020

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